molecular formula C10H11ClO3 B8410442 Methyl 2-chloro-4-methoxy-3-methylbenzoate

Methyl 2-chloro-4-methoxy-3-methylbenzoate

Cat. No.: B8410442
M. Wt: 214.64 g/mol
InChI Key: VNRWSYYVAUYDBT-UHFFFAOYSA-N
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Description

Methyl 2-chloro-4-methoxy-3-methylbenzoate is a useful research compound. Its molecular formula is C10H11ClO3 and its molecular weight is 214.64 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C10H11ClO3

Molecular Weight

214.64 g/mol

IUPAC Name

methyl 2-chloro-4-methoxy-3-methylbenzoate

InChI

InChI=1S/C10H11ClO3/c1-6-8(13-2)5-4-7(9(6)11)10(12)14-3/h4-5H,1-3H3

InChI Key

VNRWSYYVAUYDBT-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C=CC(=C1Cl)C(=O)OC)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

To 150 ml methanol, was dissolved 2-chloro-4-methoxy-3-methylbenzoic acid in an amount of 16.6 g (0.0832 mole), and the resulting solution was stirred for 18 hours under reflux and heating following to the addition of concentrated sulfuric acid in an amount of 1.0 g into the solution. The residue obtained by distillating out the solvent under reduced pressure was dissolved in benzene, washed with 3% aqueous solution of sodium hydrogencarbonate and subsequently with saturated saline solution and dried with anhydrous magnesium sulfate. After distillating out the solvent in the solution under reduced pressure, the crystals remained were washed with methanol to obtain methyl 2-chloro-4-methoxy-3-methylbenzoate in an amount of 13.5 g. The yield was 76.0%.
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